Cas no 29745-04-8 ((±)-Norcantharidin)

(±)-Norcantharidin structure
(±)-Norcantharidin structure
Product Name:(±)-Norcantharidin
CAS No:29745-04-8
MF:C8H8O4
MW:168.146722793579
MDL:MFCD00213361
CID:93386
PubChem ID:9877482
Update Time:2025-04-18

(±)-Norcantharidin Chemical and Physical Properties

Names and Identifiers

    • Norcantharidin
    • 7-Oxabicyclo[2.2.1]heptane-2,3-dicarboxylic Anhydride
    • 4,10-Dioxatricyclo[5.2.1.0(2,6)]decane-3,5-dione
    • Norcantharadine
    • 4,10-dioxatricyclo[5.2.1.02,6]dec-8-ene-3,5-dione
    • 7-oxabicyclo[2,2,1]heptane-2,3-dicarboxylc acid anhydride
    • 7-oxabicyclo[2,2,1]heptane-2,3-dicarboxylic acid anhydride
    • deme
    • endothallanhydride
    • exo,exo-4,10-dioxatricyclo[5.2.1.02.6]decane-3,5-dione
    • exo-3,6-Epoxyhexahydrophthalic Anhydride
    • Exo-7-oxabicyclo(2.2.1)h
    • exo-7-Oxabicyclo[2.2.1]heptane-2,3-dicarboxylic Anhydride
    • Isocantharidin
    • norcantharadin
    • Endothall anhydride
    • 4,7-Epoxyisobenzofuran-1,3-dione, hexahydro-
    • 3,6-Endoxohexahydrophthalic anhydride
    • Hexahydro-4,7-epoxyisobenzofuran-1,3-dione
    • 7-Oxabicyclo(2.2.1)heptane-2,3-dicarboxylic anhydride
    • 3,6-Endooxyphthalic anhydride, hexahydro-
    • Phthalic anhydride, hexahydro-3,6-endoxo-
    • C8H8O4
    • 4,10-dioxatricyclo[5.2.1.0<2,6>]decane-3,5-dione
    • sodium norcantha
    • (±)-NCTD
    • (±)-Norcantharidin
    • (3aR,4S,7R,7aS)-hexahydro-4,7-epoxyisobenzofuran-1,3-dione
    • ( inverted exclamation markA)-NCTD
    • UNII-8452E71EO7
    • D97665
    • N0914
    • (1R,2S,6R,7S)-4,10-DIOXATRICYCLO[5.2.1.0,2,6]DECANE-3,5-DIONE
    • AKOS006276813
    • ( inverted exclamation markA)-Norcantharidin
    • Z1198158002
    • ()-NCTD
    • BDBM50090503
    • NORCANTHARIDIN, (+/-)-
    • CHEMBL298246
    • NSC 59023
    • BRN 0084287
    • (3aR,4S,7R,7aS)-hexahydro-4,7-epoxy-2-benzofuran-1,3-dione
    • 7-OXABICYCLO(2.2.1)HEPTANE-EXO-CIS-2,3-DICARBOXYLIC ANHYDRIDE
    • REL-(3AR,4S,7R,7AS)-HEXAHYDRO-4,7-EPOXYISOBENZOFURAN-1,3-DIONE
    • cid_6852411
    • HY-N0291
    • NSC-14003
    • 8452E71EO7
    • NORCANTHARIDIN [WHO-DD]
    • 7-Oxabicyclo(2.2.1)heptane-2,3-dicarboxylic anhydride, exo-
    • AC-4860
    • 4,7-Epoxyisobenzofuran-1,3-dione, hexahydro-, (3aR,4S,7R,7aS)-rel-
    • SCHEMBL3187662
    • Rel-Norcantharidin
    • 4,7-Epoxyisobenzofuran-1,3-dione, hexahydro-, (3a-alpha,4-beta,7-beta,7a-alpha)-
    • CS-0008782
    • (1S,2R,6S,7R)-4,10-Dioxa-tricyclo[5.2.1.0*2,6*]decane-3,5-dione
    • rel-(3aR,4R,7S,7aS)-Hexahydro-4,7-epoxyisobenzofuran-1,3-dione
    • EN300-1705964
    • ()-Norcantharidin
    • DTXSID901017225
    • 4,7-EPOXYISOBENZOFURAN-1,3-DIONE, HEXAHYDRO-, (3A.ALPHA.,4.BETA.,7.BETA.,7A.ALPHA.)-
    • (1R,2S,6R,7S)-4,10-dioxatricyclo[5.2.1.02,6]decane-3,5-dione
    • (1R,2S,6R,7S)-4,10-Dioxa-tricyclo[5.2.1.0*2,6*]decane-3,5-dione
    • NSC-59023
    • 5-19-05-00041 (Beilstein Handbook Reference)
    • Demethylcantharidin
    • cid_93004
    • 29745-04-8
    • JAABVEXCGCXWRR-FBXFSONDSA-N
    • MDL： MFCD00213361
    • Inchi： 1S/C8H8O4/c9-7-5-3-1-2-4(11-3)6(5)8(10)12-7/h3-6H,1-2H2/t3-,4+,5-,6+
    • InChI Key： JAABVEXCGCXWRR-FBXFSONDSA-N
    • SMILES： O1[C@H]2CC[C@@H]1[C@H]1C(=O)OC([C@H]12)=O
    • BRN： 0084287

Computed Properties

  • Exact Mass: 168.04200
  • Monoisotopic Mass: 168.042
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 0
  • Complexity: 246
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 4
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 0
  • Tautomer Count: nothing
  • XLogP3: -0.1
  • Molecular Weight: 168.15
  • Topological Polar Surface Area: 52.6

Experimental Properties

  • Color/Form: White solid
  • Density: 1.468±0.06 g/cm3 (20 ºC 760 Torr),
  • Melting Point: 113.0 to 117.0 deg-C
  • Boiling Point: 362.5°Cat760mmHg
  • Flash Point: 167°C
  • Refractive Index: 1.55
  • Solubility: Almost insoluble (0.049 g/l) (25 º C),
  • Water Partition Coefficient: Hydrolyzes in water.
  • PSA: 52.60000
  • LogP: -0.13660
  • Solubility: Not determined
  • Sensitiveness: Moisture Sensitive

(±)-Norcantharidin Security Information

(±)-Norcantharidin Customs Data

  • HS CODE：2932999099
  • Customs Data：

    China Customs Code:

    2932999099

    Overview:

    2932999099. Other heterocyclic compounds containing only oxygen heteroatoms. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to

    Summary:

    2932999099. other heterocyclic compounds with oxygen hetero-atom(s) only. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

(±)-Norcantharidin Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Chemenu
CM161566-10g
(3aR,4S,7R,7aS)-hexahydro-4,7-epoxyisobenzofuran-1,3-dione
 29745-04-8 95%
10g
 $402 2021-08-05
TRC
N661448-5g
Norcantharidin
 29745-04-8
5g
 $ 121.00 2023-09-06
TRC
N661448-10g
Norcantharidin
 29745-04-8
10g
 $ 187.00 2023-09-06
S e l l e c k ZHONG GUO
S3759-25mg
Norcantharidin
 29745-04-8 98%
25mg
 ¥795.28 2023-09-15
SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd.
N837936-1g
Norcantharidin
 29745-04-8 ≥98 %
1g
 ￥125.00 2022-09-01
SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd.
N837936-5g
Norcantharidin
 29745-04-8 ≥98 %
5g
 ￥508.00 2022-09-01
Chengdu Biopurify Phytochemicals Ltd
BP1004-20mg
Norcantharidin
 29745-04-8 98%
20mg
 $36 2023-09-20
SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd.
N34210-5g
(±)-Norcantharidin
 29745-04-8
5g
 ¥438.0 2021-09-08
SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd.
N34210-1g
(±)-Norcantharidin
 29745-04-8
1g
 ¥108.0 2021-09-08
SHANG HAI TAO SHU Biotechnology Co., Ltd.
T5656-10 mg
Norcantharidin
 29745-04-8 98.00%
10mg
 ￥382.00 2022-04-26

(±)-Norcantharidin Production Method

(±)-Norcantharidin Related Literature

Related Categories

29745-04-8 ((±)-Norcantharidin) Related Products

Recommended suppliers
Handan Zechi Trading Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shanghai Hongxiang Biomedical Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shanghai Hongxiang Biomedical Technology Co., Ltd.
Tiancheng Chemical (Jiangsu) Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Zhengzhou Baoyu Pharmaceutical Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Zhengzhou Baoyu Pharmaceutical Co., Ltd.
ASIACHEM I&E (JIANGSU) CO., LTD
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
ASIACHEM I&E (JIANGSU) CO., LTD